BKM1644
Overview
Description
BKM1644 effectively inhibits the proliferation of metastatic, castration-resistant PCa (mCRPC) cells.
Scientific Research Applications
1. Role in Vascular Tone Regulation
BKM1644, as a BKCa channel activator, plays a critical role in vascular tone regulation. Studies have shown that compounds like NS1619, a BKCa channel activator, induce hyperpolarization in smooth muscle cells, leading to vasorelaxation. This finding suggests that BKM1644 could be instrumental in controlling blood flow and pressure in the vascular system (Holland, Langton, Standen, & Boyle, 1996).
2. Impact on Endothelial Nitric Oxide Synthesis
BKM1644 might influence endothelial nitric oxide synthesis. Research indicates that BKCa channel openers like NS1619 can stimulate the production of nitric oxide (NO) in endothelial cells, a key factor in vascular health and function (Kuhlmann et al., 2004).
3. Role in Neuronal Preconditioning
In the context of neurology, BKM1644 may serve as an agent for neuronal preconditioning. NS1619, for instance, has been shown to induce immediate protection in cultured rat cortical neurons against glutamate excitotoxicity. This suggests a potential role for BKM1644 in neuroprotective strategies (Gáspár et al., 2009).
4. Effects on Detrusor Smooth Muscle Contractility
BKM1644's activation of BK channels could significantly influence detrusor smooth muscle (DSM) contractility. Studies on NS1619 demonstrate its ability to diminish spontaneous and pharmacologically induced contractions in DSM, suggesting applications in treating conditions like overactive bladder (Soder & Petkov, 2011).
properties
CAS RN |
1070966-96-9 |
|---|---|
Product Name |
BKM1644 |
Molecular Formula |
C34H37Cl2F5N2O9P2 |
Molecular Weight |
845.51 |
IUPAC Name |
tetraethyl ((3-(4-((2,6-dichlorobenzyl)oxy)phenyl)-2-(3-(perfluorophenyl)acrylamido)propanamido)methylene)(R,E)-bis(phosphonate) |
InChI |
InChI=1S/C34H37Cl2F5N2O9P2/c1-5-49-53(46,50-6-2)34(54(47,51-7-3)52-8-4)43-33(45)26(42-27(44)17-16-22-28(37)30(39)32(41)31(40)29(22)38)18-20-12-14-21(15-13-20)48-19-23-24(35)10-9-11-25(23)36/h9-17,26,34H,5-8,18-19H2,1-4H3,(H,42,44)(H,43,45)/b17-16+/t26-/m1/s1 |
InChI Key |
BUVQOTXMGBNZPM-ZMNABIIRSA-N |
SMILES |
O=C(N[C@H](CC1=CC=C(OCC2=C(Cl)C=CC=C2Cl)C=C1)C(NC(P(OCC)(OCC)=O)P(OCC)(OCC)=O)=O)/C=C/C3=C(F)C(F)=C(F)C(F)=C3F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BKM1644; BKM-1644; BKM 1644; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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